![molecular formula C17H25NO2 B025349 5-(4-Methoxyphenyl)-3-methyl-1-oxa-3-azaspiro[5.5]undecane CAS No. 93413-70-8](/img/structure/B25349.png)
5-(4-Methoxyphenyl)-3-methyl-1-oxa-3-azaspiro[5.5]undecane
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Description
5-(4-Methoxyphenyl)-3-methyl-1-oxa-3-azaspiro[5.5]undecane, also known as MMSPA, is a synthetic compound that has been gaining attention in the field of medicinal chemistry. MMSPA is a spirocyclic compound that exhibits interesting biological properties, making it a promising candidate for drug development.
Scientific Research Applications
Computational and Spectral Studies
Research has shown that 5-(4-Methoxyphenyl)-3-methyl-1-oxa-3-azaspiro[5.5]undecane, identified as an impurity in Venlafaxine, can be structurally and spectrally investigated to understand its chemical reactivity, stability, and potential bioavailability. Computational methods, including Density Functional Theory (DFT), have been applied to predict its behavior, providing a foundational understanding that could lead to the development of novel drugs (Pillai & Bhaskar, 2022).
Chiral Separation and Synthetic Approaches
Spirocyclic compounds, including variants of this compound, are explored for their potential in pharmaceutical applications, such as active pharmaceutical ingredients or catalysts. Studies have focused on synthesizing and separating chiral spiro compounds to determine their configurations, contributing to the development of pharmaceuticals and understanding of their structural properties (Liang et al., 2008).
Novel Synthetic Methods
Innovative synthetic methods for creating spiroaminals, including 1-oxa-3-azaspiro[5.5]undecane systems, have been developed. These methods enable the construction of compounds with significant biological activities, representing a crucial step in drug development and the synthesis of natural products (Sinibaldi & Canet, 2008).
Structural Analysis through X-Ray Diffraction
The structure of related spiro compounds has been elucidated using single crystal X-ray diffraction, providing valuable information on their spatial configuration. Such studies are fundamental in the design and development of new compounds with desired chemical and pharmacological properties (Kirillov et al., 2010).
Anti-Tumor Applications
A novel pyranoside mimetic compound, related to this compound, has demonstrated the ability to bind several growth factors/cytokines, exhibiting strong anti-proliferation activity against tumor cells. This indicates its potential as an anti-tumor agent, highlighting the therapeutic applications of spiro compounds in cancer treatment (Basappa et al., 2010).
Properties
IUPAC Name |
5-(4-methoxyphenyl)-3-methyl-1-oxa-3-azaspiro[5.5]undecane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO2/c1-18-12-16(14-6-8-15(19-2)9-7-14)17(20-13-18)10-4-3-5-11-17/h6-9,16H,3-5,10-13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAMCFGHHGFIVSC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(C2(CCCCC2)OC1)C3=CC=C(C=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
93413-70-8 |
Source
|
Record name | 5-(4-Methoxyphenyl)-3-methyl-1-oxa-3-azaspiro(5.5)undecane, (5RS)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0093413708 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-(4-METHOXYPHENYL)-3-METHYL-1-OXA-3-AZASPIRO(5.5)UNDECANE, (5RS)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W0KZX6545W | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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